Cas no 359-35-3 (1,1,2,2-tetrafluoroethane)

1,1,2,2-Tetrafluoroethane (R-134) is a non-flammable, non-ozone-depleting hydrofluorocarbon (HFC) widely used as a refrigerant and propellant. Its thermodynamic properties make it suitable for medium-temperature refrigeration applications, including automotive air conditioning and commercial cooling systems. With a low global warming potential (GWP) compared to earlier chlorofluorocarbons (CFCs), it aligns with modern environmental regulations. The compound exhibits excellent chemical stability, thermal efficiency, and compatibility with common materials, ensuring reliable performance in closed-loop systems. Its low toxicity and non-corrosive nature further enhance its suitability for industrial and consumer applications. R-134 is also utilized in medical aerosols and as a blowing agent for foams, demonstrating versatility across multiple sectors.
1,1,2,2-tetrafluoroethane structure
1,1,2,2-tetrafluoroethane structure
Product Name:1,1,2,2-tetrafluoroethane
CAS No:359-35-3
MF:C2H2F4
MW:102.030894756317
CID:93637
PubChem ID:9667
Update Time:2025-10-29

1,1,2,2-tetrafluoroethane Chemical and Physical Properties

Names and Identifiers

    • 1,1,2,2-tetrafluoroethane
    • tetrafluoroethane
    • 1,1,2,2-Tetrafluoroethane (Freon #134)
    • 1H,2H-Perfluoroethane
    • CHF2CHF2
    • Freon 134
    • Fron134
    • HFC-134
    • hydrofluorocarbon-134
    • R134
    • Tetrafluoroethane2
    • α,ω-Dihydroperfluoroethane
    • HFC 134
    • Fron 134
    • FT-0605965
    • 1,1,2,2-tetrafluoro-ethane
    • UNII-X2I96B6OVW
    • A823051
    • X2I96B6OVW
    • EINECS 206-628-3
    • Q2468529
    • MFCD00042376
    • NS00041620
    • Ethane, 1,1,2,2-tetrafluoro-
    • AKOS006228173
    • 359-35-3
    • R 134
    • SCHEMBL9500
    • DTXSID60883371
    • 1,1,2,2-tetrakis(fluoranyl)ethane
    • Inchi: 1S/C2H2F4/c3-1(4)2(5)6/h1-2H
    • InChI Key: WXGNWUVNYMJENI-UHFFFAOYSA-N
    • SMILES: FC(C(F)F)F

Computed Properties

  • Exact Mass: 102.00900
  • Monoisotopic Mass: 102.009263
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 6
  • Rotatable Bond Count: 1
  • Complexity: 26.5
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 1.9
  • Topological Polar Surface Area: 0

Experimental Properties

  • Density: 1.2100 (estimate)
  • Melting Point: -89 °C
  • Boiling Point: -23 °C
  • Flash Point: °C
  • Refractive Index: 1.2735 (estimate)
  • PSA: 0.00000
  • LogP: 1.51660

1,1,2,2-tetrafluoroethane Security Information

  • Hazard Statement: Toxic
  • Hazardous Material transportation number:UN 3163
  • Safety Instruction: S23
  • Hazardous Material Identification: Xi
  • Safety Term:S23;S38

1,1,2,2-tetrafluoroethane Customs Data

  • HS CODE:2903399090
  • Customs Data:

    China Customs Code:

    2903399090

    Overview:

    2903399090. Fluorination of other acyclic hydrocarbons\Brominated or iodinated derivatives. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:5.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2903399090. brominated,fluorinated or iodinated derivatives of acyclic hydrocarbons. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:5.5%. General tariff:30.0%

1,1,2,2-tetrafluoroethane Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
A2B Chem LLC
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A2B Chem LLC
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$252.00 2023-12-30
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$808.00 2024-04-20

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